• Thymine
    • Cat. No.:
    • B056734
    • CAS No.:
    • 123430-67-1
    • Molecular Formula:
    • C5H6N2O2
    • Molecular Weight:
    • 126.11 g/mol
    Description
    Thymine, also known as 5-methyluracil, belongs to the class of organic compounds known as hydroxypyrimidines. These are organic compounds containing a hydroxyl group attached to a pyrimidine ring. Pyrimidine is ...
  • Meconin
    • Cat. No.:
    • B138656
    • CAS No.:
    • 569-31-3
    • Molecular Formula:
    • C10H10O4
    • Molecular Weight:
    • 194.18 g/mol
    Description
    Meconine is a member of 2-benzofurans.
    a marker for illicit opiate use
  • Diflorasone Diacetate
    • Cat. No.:
    • B1670559
    • CAS No.:
    • 33564-31-7
    • Molecular Formula:
    • C26H32F2O7
    • Molecular Weight:
    • 494.5 g/mol
    Description
    Diflorasone diacetate is the 17,21-diacetate derivative of diflorasone. It is used topically for its anti-inflammatory and antipruritic properties in the treatment of various skin disorders. It has a role as an ...
  • Diflunisal
    • Cat. No.:
    • B1670566
    • CAS No.:
    • 22494-42-4
    • Molecular Formula:
    • C13H8F2O3
    • Molecular Weight:
    • 250.20 g/mol
    Description
    Diflunisal can cause developmental toxicity and female reproductive toxicity according to state or federal government labeling requirements.
    Diflunisal is an organofluorine compound comprising salicylic acid ...
  • Difluprednate
    • Cat. No.:
    • B1670567
    • CAS No.:
    • 23674-86-4
    • Molecular Formula:
    • C27H34F2O7
    • Molecular Weight:
    • 508.5 g/mol
    Description
    Difluprednate is a corticosteroid hormone and a butyrate ester.
    Difluprednate is a topical corticosteroid indicated for the treatment of infammation and pain associated with ocular surgery. It is a butyrate e...
  • Nicorandil
    • Cat. No.:
    • B1678753
    • CAS No.:
    • 65141-46-0
    • Molecular Formula:
    • C8H9N3O4
    • Molecular Weight:
    • 211.17 g/mol
    Description
    Nicorandil is a pyrimidinecarboxamide that is nicotinamide in which one of the hydrogens attached to the carboxamide nitrogen is replaced by a 2-(nitrooxy)ethyl group. It has both nitrate-like and ATP-sensitive ...
  • Imiquimod
    • Cat. No.:
    • B3030428
    • CAS No.:
    • 9050-31-1
    • Molecular Formula:
    • C14H16N4
    • Molecular Weight:
    • 240.30 g/mol
    Description
    Imiquimod is an imidazoquinoline fused [4,5-c] carrying isobutyl and amino substituents at N-1 and C-4 respectively. A prescription medication, it acts as an immune response modifier and is used to treat genital...
  • Indirubin (Standard)
    • Cat. No.:
    • B3030442
    • CAS No.:
    • 906748-38-7
    • Molecular Formula:
    • C16H10N2O2
    • Molecular Weight:
    • 262.26 g/mol
    Description
    Indirubin has been reported in Calanthe discolor, Couroupita guianensis, and Isatis tinctoria with data available.
    INDIRUBIN is a small molecule drug with a maximum clinical trial phase of II (across all indi...
  • Clozapine
    • Cat. No.:
    • B7765397
    • CAS No.:
    • 1333667-72-3
    • Molecular Formula:
    • C18H19ClN4
    • Molecular Weight:
    • 326.8 g/mol
    Description
    Clozapine is an Atypical Antipsychotic.
    Clozapine was the first atypical antipsychotic approved for treatment of schizophrenia. Because it is associated with severe and potentially fatal side effects (agranulocytosis), its use is restricted to refractory schizophrenia, and monitoring during therapy is required. Clozapine therapy is associated with serum aminotransferase elevations and in rare instances has been linked to clinically apparent acute liver injury.
    Clozapine is a synthetic dibenzo-diazepine derivative, atypical antipsychotic Clozapine blocks several neurotransmitter receptors in the brain (dopamine type 4, serotonin type 2, norepinephrine, acetylcholine, and histamine receptors). Unlike traditional antipsychotic agents, it weakly blocks dopamine type 2 receptors. It relieves schizophrenic symptoms (hallucinations, delusions, dementia). (NCI04)
    CLOZAPINE is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 1989 and has 3 approved and 6 investigational indications. This drug has a black box warning from the FDA.
    A tricylic dibenzodiazepine, classified as an atypical antipsychotic agent. It binds several types of central nervous system receptors, and displays a unique pharmacological profile. Clozapine is a serotonin antagonist, with strong binding to 5-HT 2A/2C receptor subtype. It also displays strong affinity to several dopaminergic receptors, but shows only weak antagonism at the dopamine D2 receptor, a receptor commonly thought to modulate neuroleptic activity. Agranulocytosis is a major adverse effect associated with administration of this agent."> Clozapine is a benzodiazepine that is 5H-dibenzo[b,e][1,4]diazepine substituted by a chloro group at position 8 and a 4-methylpiperazin-1-yl group at position 11. It is a second generation antipsychotic used in ...
  • (+-)-Laudanosine
    • Cat. No.:
    • B7765402
    • CAS No.:
    • 20412-65-1
    • Molecular Formula:
    • C21H27NO4
    • Molecular Weight:
    • 357.4 g/mol
    Description
    1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-2-methyl-3,4-dihydro-1H-isoquinoline is a member of isoquinolines.
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